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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

Diarylide Yellow AAOT: A Comprehensive
Technical Guide

An In-depth Analysis of C.I. Pigment Yellow 14 for Researchers and Drug Development
Professionals

Diarylide Yellow AAOT, identified by the Color Index name C.I. Pigment Yellow 14, is a
prominent member of the diarylide pigment family.[1][2][3] This synthetic organic pigment is
widely utilized across various industries, notably in the manufacturing of printing inks, plastics,
and paints, owing to its vibrant greenish-yellow hue and favorable performance characteristics.
[1][4][5] This technical guide provides a detailed examination of the physical and chemical
properties of Diarylide Yellow AAOT, outlines the experimental protocols for their determination,
and presents a logical workflow for its comprehensive characterization.

Core Physical and Chemical Properties

Diarylide Yellow AAOT is chemically known as 2,2'-[(3,3'-Dichlorobiphenyl-4,4'-
diyl)bis(azo)]bis[N-(2-methylphenyl)-3-oxobutanamide].[1] It is a disazo pigment derived from
3,3'-dichlorobenzidine.[1][2] While often depicted with an azo (-N=N-) structure, crystallographic
studies suggest that it predominantly exists in the more stable keto-hydrazone tautomeric form.

[2]
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The fundamental physicochemical properties of Diarylide Yellow AAOT are summarized in the

tables below, providing a consolidated view of its key characteristics.

ble 1: | and Physical :

Property

Value

Chemical Name

2,2'-[(3,3-Dichlorobiphenyl-4,4'-
diyl)bis(azo)]bis[N-(2-methylphenyl)-3-

oxobutanamide][1]

C.l. Name Pigment Yellow 14[1][6]
C.I. Number 21095[6][7]

CAS Number 5468-75-7[1][6][7]

EC Number 226-789-3[1][7]

Molecular Formula

C34H30CI2NeOa4[1]

Molecular Weight 657.55 g/mol [1]

Appearance Yellow to orange powder[1]
Density Approx. 1.32 - 1.6 g/cm3[7][8]
Melting Point Approx. 336 °C[1][4]

Oil Absorption

35-53 g/100g [7][9][10]

Specific Surface Area

10-62 m#/g[1][10]

pH Value

5.0 - 8.0[1][9]

Table 2: Solubility and Resistance Properties
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Medium Resistance/Solubility
Water Insoluble[1][4]
Toluene Slightly soluble[1][4]

Concentrated H2S0Oa4

Soluble (yields a bright red to orange solution)

[1]14]

Xylene

Good resistance[1]

Ethanol

Good to excellent resistance[1]

Ethyl Acetate

Excellent resistance[1]

5% HCI

Excellent resistance[1]

5% NaOH

Excellent resistance[1]

Soap Solution

Good resistance[1]

ble 3: Perf | Stability CI -

Property

Rating/Value

Heat Stability

Stable up to 180-200 °C[1][9]

Lightfastness (Full Tone)

3-6 (on a scale of 1-8)[1][8][9]

Lightfastness (Tint Tone)

3-4 (on a scale of 1-8)[1]

Weather Resistance

Moderate (3 on a scale of 1-5)[10]

Migration Resistance

Good (4 on a scale of 1-5)[9]

Bleeding Resistance

Good (4 on a scale of 1-5)[9]

Experimental Protocols

The characterization of Diarylide Yellow AAOT involves a series of standardized tests to ensure

quality and consistency. The methodologies for key experiments are detailed below.

Determination of Oil Absorption (ASTM D281)
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The oil absorption of a pigment is a measure of the amount of oil required to wet a specific
weight of the pigment to form a coherent paste. This property is crucial for ink and paint
formulations as it indicates the vehicle demand of the pigment.[11]

Methodology:

A known weight of the pigment is placed on a smooth, non-absorbent surface, such as a
glass plate.

e Linseed oil is added dropwise from a burette to the pigment.

 After the addition of each drop, the oil is thoroughly incorporated into the pigment by rubbing
with a spatula.[4]

e The endpoint is reached when a stiff, putty-like paste is formed that does not break or
separate.

e The volume of oil used is recorded, and the oil absorption is calculated as the grams of oil
required per 100 grams of pigment.

Lightfastness Testing (ASTM D4303)

Lightfastness determines the resistance of the pigment to color change upon exposure to light.
This is a critical parameter for applications where color stability is essential.

Methodology:

A dispersion of the pigment in a suitable vehicle (e.g., acrylic emulsion, oil) is prepared.

e The dispersion is applied to a substrate to create uniform test specimens.

o A portion of each specimen is shielded from light to serve as an unexposed reference.

e The specimens are exposed to a controlled light source, such as a xenon-arc lamp, which
simulates natural sunlight.[12][13]

e The exposure is carried out for a specified duration or until a certain radiant exposure is
reached.
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o After exposure, the color difference between the exposed and unexposed areas is measured
using a spectrophotometer or colorimeter, and calculated using the CIE 1976 Lab* color
difference equation.[13]

o The lightfastness is then rated according to a standard scale (e.g., Blue Wool Scale or ASTM
I-V categories).[14]

Chemical Resistance Testing (ISO 787-14)

This test evaluates the stability of the pigment when exposed to various chemical agents, such
as acids and alkalis.

Methodology:
o A panel coated with a paint or ink containing the pigment is prepared.

e A spot test is conducted by placing a drop of the chemical agent (e.g., 5% HCI, 5% NaOH)
onto the coated surface.

e The spot is covered with a watch glass to prevent evaporation and left for a specified period.

o After the exposure time, the chemical is washed off, and the panel is examined for any
changes in color, gloss, or blistering.

e The resistance is rated on a scale from 1 (poor) to 5 (excellent) based on the degree of
change observed.

Particle Size Analysis (Laser Diffraction)

The particle size distribution of a pigment significantly influences its optical properties, such as
color strength and opacity, as well as its dispersibility.

Methodology:

o Adilute suspension of the pigment is prepared in a suitable liquid dispersant. The
suspension is sonicated to ensure deagglomeration.

e The suspension is circulated through a laser diffraction instrument.
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e As the particles pass through a laser beam, they scatter light at angles that are inversely
proportional to their size.

e Aseries of detectors measure the angular distribution of the scattered light.

e The particle size distribution is calculated from the light scattering pattern using the Mie or
Fraunhofer theory.[15]

Characterization Workflow

A comprehensive characterization of Diarylide Yellow AAOT involves a multi-faceted approach,
integrating various analytical techniques to elucidate its structural, physical, and performance
properties. The following diagram illustrates a logical workflow for such a characterization.

Click to download full resolution via product page

Caption: Workflow for the comprehensive characterization of Diarylide Yellow AAOT.

Conclusion
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Diarylide Yellow AAOT (C.I. Pigment Yellow 14) is a well-established organic pigment with a
defined set of physical and chemical properties that make it suitable for a range of applications.
Its moderate lightfastness and heat stability, coupled with good chemical resistance, offer a
balance of performance and cost-effectiveness. The standardized experimental protocols
outlined in this guide provide a framework for the consistent and reliable evaluation of this
pigment, ensuring its quality and suitability for its intended use in research, development, and
industrial manufacturing. The presented characterization workflow offers a systematic approach
for a thorough analysis, from fundamental structural elucidation to application-specific
performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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